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Compound of Interest

Compound Name: 4-(Pyridin-3-yl)thiazol-2-amine

Cat. No.: B1265852 Get Quote

Essential Safety and Handling Guide for 4-(Pyridin-
3-yl)thiazol-2-amine
This guide provides crucial safety, handling, and disposal information for 4-(Pyridin-3-
yl)thiazol-2-amine (CAS No. 30235-27-9). Given the absence of a specific Safety Data Sheet

(SDS) for this compound, the following recommendations are based on safety data for

structurally similar chemicals containing pyridinyl and aminothiazole moieties. These related

compounds are known to cause skin, eye, and respiratory irritation, with some possessing

more severe health risks such as being harmful if swallowed.[1] Therefore, cautious handling

within a controlled laboratory setting is imperative.

Summary of Key Safety Information
Property Value Source

Molecular Formula C8H7N3S PubChem[2]

Molecular Weight 177.23 g/mol PubChem[2]

Physical State
Solid (based on similar

compounds)
N/A

Known Hazards (of similar

compounds)

May cause skin, eye, and

respiratory irritation. Harmful if

swallowed.

[1][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1265852?utm_src=pdf-interest
https://www.benchchem.com/product/b1265852?utm_src=pdf-body
https://www.benchchem.com/product/b1265852?utm_src=pdf-body
https://www.benchchem.com/product/b1265852?utm_src=pdf-body
https://www.benchchem.com/product/b1265852?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_Amino_4_methyl_5_thiazolyl_N_3_nitrophenyl_2_pyrimidinamine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Pyridinyl_-2-thiazolamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Pyridinyl_-2-thiazolamine
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_Amino_4_methyl_5_thiazolyl_N_3_nitrophenyl_2_pyrimidinamine.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01XEEK.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Pyridin-3-yl_pyrimidin-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure

when handling 4-(Pyridin-3-yl)thiazol-2-amine.

Protection Type Specific Equipment
Rationale and Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Standard laboratory practice to

protect against splashes and

airborne particles. A face

shield offers an additional layer

of protection.[1][3][5]

Skin Protection

Nitrile or neoprene gloves

(double-gloving

recommended), and a

chemically resistant lab coat

Prevents direct skin contact.[1]

[5] Regularly inspect gloves for

tears or contamination and

change them frequently. The

lab coat should be fully

buttoned.[1]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask or higher)

Necessary when handling the

powder form to avoid the

inhalation of dust particles.[1]

Use in a well-ventilated area or

a chemical fume hood is also

required.[1][5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for user safety and to maintain experimental

integrity.

1. Engineering Controls and Preparation:

Designate a specific area within a chemical fume hood for handling, weighing, and preparing

solutions of this chemical.

Ensure that an emergency eyewash station and a safety shower are readily accessible.[5]
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Before beginning work, ensure all necessary PPE is available and in good condition.

2. Handling and Solution Preparation:

Always wear the required PPE as detailed in the table above before handling the compound.

[1][5]

To minimize dust generation, carefully weigh the solid compound on a tared weigh boat

inside the chemical fume hood.[1]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. General Hygiene:

Wash hands thoroughly with soap and water after handling, and before breaks and at the

end of the workday.[3][5][6]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[5]

Avoid contact with skin, eyes, and clothing.[7]

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels,

should be placed in a clearly labeled and sealed container for hazardous chemical waste.[1]

Liquid Waste: Unused solutions containing this compound must be collected in a labeled,

sealed container designated for hazardous liquid waste. Do not pour any of this chemical

down the drain.[1][5]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous liquid waste. The rinsed container can then be

disposed of according to institutional guidelines.[1]

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_Amino_4_methyl_5_thiazolyl_N_3_nitrophenyl_2_pyrimidinamine.pdf
https://enamine.enamine.net/pub/msds?code=EN300-3242649&&senderid=0&&lang=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_Amino_4_methyl_5_thiazolyl_N_3_nitrophenyl_2_pyrimidinamine.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01XEEK.pdf
https://enamine.enamine.net/pub/msds?code=EN300-3242649&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AAH3216903&productDescription=3-CHLRO-4-3-PYRIDYL-125-T+1G&vendorId=VN00024248&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-3242649&&senderid=0&&lang=en
https://www.echemi.com/sds/4-amino-pyridin-2-ol-pd180521145289.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_Amino_4_methyl_5_thiazolyl_N_3_nitrophenyl_2_pyrimidinamine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_Amino_4_methyl_5_thiazolyl_N_3_nitrophenyl_2_pyrimidinamine.pdf
https://enamine.enamine.net/pub/msds?code=EN300-3242649&&senderid=0&&lang=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_Amino_4_methyl_5_thiazolyl_N_3_nitrophenyl_2_pyrimidinamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of skin contact: Immediately wash the affected area with plenty of soap and water.[6]

If skin irritation occurs, seek medical advice.[8]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[3][6][8] Seek immediate medical attention.

If inhaled: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[6][8] If you feel unwell, call a poison center or doctor.

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[7]
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Caption: Workflow for handling 4-(Pyridin-3-yl)thiazol-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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